Cas no 132342-07-5 ((2S,3S)-8-chloro-5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methyl-2,3-dihydro-4H-chromen-4-one)

• Product Name: (2S,3S)-8-chloro-5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methyl-2,3-dihydro-4H-chromen-4-one
• CAS No: 132342-07-5
• MF: C₁₆H₁₃ClO₅
• MW: 320.724424123764
• CID: 1230693
• PubChem ID: 125540
• Update Time: 2025-04-20

(2S,3S)-8-chloro-5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methyl-2,3-dihydro-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-8-chloro-5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methyl-2,3-dihydro-4H-chromen-4-one
• (2S-cis)-8-Chloro-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methyl-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 8-chloro-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methyl-, (2S-cis)-
• BE 14348D
• 8-Chloro-5,7,4'-trihydroxy-3-C-methylflavanone
• 8-Chloro-2(S)-3(S)-3-methyl-4',5,7-trihydroxyflavanone
• BE-14348D
• (2S,3S)-8-chloro-5,7-dihydroxy-2-(4-hydroxyphenyl)-3-methyl-2,3-dihydrochromen-4-one
• DTXSID40157502
• BE-14348E
• 8-chloro-2(S)-3(S)-3-methyl-4',5,7-trihydroxy-flavanone
• 132342-07-5
• BE 14348E

• Inchi： 1S/C16H13ClO5/c1-7-14(21)12-10(19)6-11(20)13(17)16(12)22-15(7)8-2-4-9(18)5-3-8/h2-7,15,18-20H,1H3/t7-,15+/m1/s1
• InChI Key： ZOHPKYIJNNAJAJ-MLXNANBUSA-N
• SMILES： ClC1=C(C=C(C2=C1O[C@H](C1C=CC(=CC=1)O)[C@H](C)C2=O)O)O

Computed Properties

• Exact Mass: 320.04519
• Monoisotopic Mass: 320.0451512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones